molecular formula C22H28N2O3 B5676251 (2,4-dimethylphenyl)[4-(2-methoxybenzyl)piperazin-1-yl]acetic acid

(2,4-dimethylphenyl)[4-(2-methoxybenzyl)piperazin-1-yl]acetic acid

Cat. No. B5676251
M. Wt: 368.5 g/mol
InChI Key: ACZZFIVTGKVCNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The chemical compound belongs to a class of compounds that are of interest in medicinal chemistry due to their interactions with various receptors in the human body, such as dopamine and serotonin receptors. Compounds with a piperazine backbone, often modified with different phenyl and methoxybenzyl groups, have been extensively studied for their potential therapeutic effects and mechanisms of action.

Synthesis Analysis

The synthesis of compounds similar to “(2,4-dimethylphenyl)[4-(2-methoxybenzyl)piperazin-1-yl]acetic acid” typically involves multi-step organic reactions, starting from basic piperazine structures that are subsequently functionalized with various groups to achieve the desired chemical properties. The structural modifications include the addition of methoxybenzyl and dimethylphenyl groups, which can significantly alter the compound's affinity for different biological targets (Perrone et al., 2000).

Molecular Structure Analysis

Molecular structure analysis of piperazine derivatives, including X-ray crystallography and NMR spectroscopy, provides detailed information on the conformation and configuration of these compounds. These analyses reveal how substitutions on the piperazine ring and the nature of the linked groups influence the overall molecular shape and the potential for intermolecular interactions, crucial for understanding the compound's biological activity (Bing‐Yi Qin et al., 2005).

Chemical Reactions and Properties

Piperazine derivatives undergo various chemical reactions, including substitutions and cyclization, which are fundamental for synthesizing specific compounds with desired biological activities. These reactions are influenced by the nature of the substituents and the reaction conditions, such as solvents and catalysts. The reactivity of these compounds can be tailored for the synthesis of complex derivatives with potential therapeutic applications (Bekircan et al., 2015).

Physical Properties Analysis

The physical properties of piperazine derivatives, including solubility, melting point, and crystal structure, are determined by their molecular structure. Modifications in the chemical structure can lead to significant changes in these properties, affecting the compound's pharmacokinetic profile and its suitability for drug development (Dega‐Szafran et al., 2006).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological molecules, are critical for the pharmacological profile of piperazine derivatives. Studies on similar compounds have highlighted the importance of specific functional groups in determining the affinity and selectivity for biological targets, such as neurotransmitter receptors. These interactions are key to understanding the potential therapeutic uses of these compounds (Lee et al., 2013).

properties

IUPAC Name

2-(2,4-dimethylphenyl)-2-[4-[(2-methoxyphenyl)methyl]piperazin-1-yl]acetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28N2O3/c1-16-8-9-19(17(2)14-16)21(22(25)26)24-12-10-23(11-13-24)15-18-6-4-5-7-20(18)27-3/h4-9,14,21H,10-13,15H2,1-3H3,(H,25,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ACZZFIVTGKVCNX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C(C(=O)O)N2CCN(CC2)CC3=CC=CC=C3OC)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

368.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2,4-Dimethylphenyl)[4-(2-methoxybenzyl)piperazin-1-yl]acetic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.